Cas no 161814-11-5 (Ethanone,1-[(1R,2R,3S,4S)-3-methylbicyclo[2.2.1]hept-5-en-2-yl]-)

• Product name: Ethanone,1-[(1R,2R,3S,4S)-3-methylbicyclo[2.2.1]hept-5-en-2-yl]-
• CAS No: 161814-11-5
• MF: C₁₀H₁₄O
• MW: 150.21756
• CID: 109826
• PubChem ID: 12627372

Ethanone,1-[(1R,2R,3S,4S)-3-methylbicyclo[2.2.1]hept-5-en-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(1R,2R,3S,4S)-3-methylbicyclo[2.2.1]hept-5-en-2-yl]-
• Ethanone, 1-[(1R,2R,3S,4S)-3-methylbicyclo[2.2.1]hept-5-en-2-yl]- (9CI)
• 1-[(1R,2R,3S,4S)-3-methyl-2-bicyclo[2.2.1]hept-5-enyl]ethanone
• 161814-11-5

• Inchi： InChI=1S/C10H14O/c1-6-8-3-4-9(5-8)10(6)7(2)11/h3-4,6,8-10H,5H2,1-2H3
• InChI Key： NWFBXENNWJYNPD-UHFFFAOYSA-N
• SMILES： CC1C2CC(C=C2)C1C(=O)C

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07